2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9F3N2OS/c1-20-9-4-2-8(3-5-9)10-6-12(14(15,16)17)19-13(21)11(10)7-18/h2-6H,1H3,(H,19,21)
• InChI Key: UGPSHTSXPRYIGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=S)NC(=C2)C(F)(F)F)C#N
• Molecular Formula: C14H9F3N2OS
• DSSTOX Substance ID: DTXSID301129678
• Molecular Weight: 310.30 g/mol
• CAS RN: 438221-56-8

Description

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile (MTFN) is an organic compound belonging to the class of nitriles. It is a colorless and odorless solid, and has been studied extensively in recent years due to its potential applications in the field of biochemistry and physiology. MTFN has been found to have a number of effects on various biochemical and physiological processes, and has been used in a number of laboratory experiments.

Scientific Research Applications

Synthesis and Application in Peptide Synthesis

• 2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile is involved in the synthesis of mercapto acids and peptides. For instance, derivatives of 4-methoxytrityl (Mmt)-mercapto acids have been synthesized for use in the solid-phase synthesis of small libraries of mercaptoacylamino acids and mercaptoacyl peptides. The removal of the Mmt-group in these processes is performed using trifluoroacetic acid (TFA) in dichloromethane (DCM) (Mourtas, Gatos, Kalaitzi, Katakalou, & Barlos, 2001).

Application in Corrosion Inhibition

• Pyridine derivatives, including those structurally similar to this compound, have been studied for their adsorption and inhibitory effects on steel corrosion in acidic environments. For instance, compounds like 2-amino-6-(2,4-dihydroxyphenyl)-4-(4-methoxyphenyl)nicotinonitrile (ADP) showed high inhibition efficiency, contributing to the understanding of corrosion processes and prevention methods (Ansari, Quraishi, & Singh, 2015).

Antiprotozoal Activity

• Compounds derived from nicotinonitriles, including those structurally related to this compound, have been synthesized and evaluated for their antiprotozoal activity. These compounds have shown effectiveness against Trypanosoma and Plasmodium species, indicating their potential in developing treatments for diseases like malaria and sleeping sickness (Ismail et al., 2003).

Applications in Spectroscopic and Photophysical Studies

• Derivatives of nicotinonitriles, including 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, have been synthesized and studied for their spectroscopic, crystal structure, DFT, and photophysical properties. These studies contribute to the understanding of light-emitting materials and their potential applications in optoelectronics (Ahipa, Kamath, Kumar, & Adhikari, 2014).